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Compound of Interest

Compound Name: Boc-Tic-OH

Cat. No.: B1144034 Get Quote

An in-depth examination of the chemical properties, synthesis, and applications of (S)-N-Boc-

1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid and its enantiomer, tailored for professionals in

drug discovery and development.

Boc-Tic-OH, a conformationally constrained amino acid analogue, serves as a critical building

block in medicinal chemistry and peptide research. Its rigid structure allows for the synthesis of

peptides and peptidomimetics with well-defined secondary structures, making it an invaluable

tool for designing potent and selective therapeutic agents. This guide provides a detailed

overview of its chemical identity, properties, and common applications.

Boc-Tic-OH exists as two primary stereoisomers, the (S)- and (R)-enantiomers, which may

exhibit different biological activities and are therefore distinguished by unique CAS numbers.

Physicochemical Properties
The fundamental properties of Boc-Tic-OH are consistent across both of its common

enantiomeric forms, given their identical molecular formula and mass.
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Property Value Citations

Molecular Formula C₁₅H₁₉NO₄ [1][2][3]

Molecular Weight 277.32 g/mol [1][2]

IUPAC Name (S-form)

(3S)-2-[(2-methylpropan-2-

yl)oxycarbonyl]-3,4-dihydro-

1H-isoquinoline-3-carboxylic

acid

[3]

IUPAC Name (R-form)

(3R)-2-[(2-methylpropan-2-

yl)oxycarbonyl]-3,4-dihydro-

1H-isoquinoline-3-carboxylic

acid

[1][4]

Chemical Identification
The two enantiomers of Boc-Tic-OH are registered under distinct CAS numbers, which is a

critical detail for procurement and regulatory purposes. The (S)-form is frequently referred to as

Boc-L-Tic-OH, while the (R)-form is known as Boc-D-Tic-OH.

Enantiomer CAS Number Synonyms Citations

(S)-form (L-Tic) 78879-20-6

Boc-L-Tic-OH, (S)-N-

Boc-1,2,3,4-

tetrahydroisoquinoline

-3-carboxylic acid

[2][3][5]

(R)-form (D-Tic) 115962-35-1

Boc-D-Tic-OH, (R)-N-

Boc-1,2,3,4-

tetrahydroisoquinoline

-3-carboxylic acid

[1][4]

Experimental Protocols and Applications
Boc-Tic-OH is primarily utilized as a building block in solid-phase peptide synthesis (SPPS) to

introduce conformational constraints into peptide backbones. The following outlines a

generalized experimental workflow for its incorporation into a peptide sequence.
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Logical Workflow for Peptide Synthesis using Boc-Tic-
OH
The diagram below illustrates the standard logical steps for incorporating a Boc-Tic-OH
residue into a growing peptide chain during solid-phase synthesis. This process involves the

deprotection of the N-terminus of the resin-bound peptide, followed by the coupling of the Boc-
Tic-OH amino acid, and subsequent washing to remove excess reagents before the next cycle.

Start: Resin with N-terminal
Fmoc-protected peptide

Step 1: Deprotection
(e.g., 20% Piperidine in DMF)

Step 2: Washing
(DMF, DCM, etc.)

Step 3: Coupling
(Boc-Tic-OH, HBTU/DIC, DIPEA)

Step 4: Washing
(DMF, DCM)

End: Resin with elongated peptide
(N-terminus is now Boc-Tic)

Click to download full resolution via product page

Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS) incorporating Boc-Tic-OH.

Significance in Drug Development
The incorporation of Boc-Tic-OH into peptide-based drug candidates can significantly enhance

their pharmacological properties. The constrained tetrahydroisoquinoline ring system locks the
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peptide backbone into a specific conformation, which can lead to increased receptor affinity,

enhanced selectivity, and improved stability against enzymatic degradation.

Conceptual Signaling Pathway Modulation
Peptides containing Tic residues often target G-protein coupled receptors (GPCRs). The

diagram below provides a generalized representation of how a Tic-containing peptide

antagonist might function. By binding to the receptor, it prevents the endogenous ligand from

activating the G-protein cascade, thereby inhibiting downstream signaling events such as the

production of second messengers.

Cell Membrane

GPCR G-ProteinActivation Blocked

Tic-Containing Peptide
(Antagonist)

Binds & Blocks

Endogenous Ligand

Binds & Activates

Effector Enzyme
(e.g., Adenylyl Cyclase)

Downstream Signaling
(e.g., cAMP production)

Click to download full resolution via product page

Caption: Antagonistic action of a Tic-peptide on a GPCR signaling pathway.
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This guide serves as a foundational resource for researchers and professionals engaged in the

use of constrained amino acids like Boc-Tic-OH. For specific experimental applications, further

consultation of peer-reviewed literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1144034#boc-tic-oh-cas-number-and-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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